Cas no 1012880-03-3 (2-(4-Fluoro-2-methyl-5-nitrophenyl)acetic acid)

• Product Name: 2-(4-Fluoro-2-methyl-5-nitrophenyl)acetic acid
• CAS No: 1012880-03-3
• MF: C₉H₈FNO₄
• MW: 213.162526130676
• CID: 5007947
• Update Time: 2025-11-02

2-(4-Fluoro-2-methyl-5-nitrophenyl)acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-(4-fluoro-2-methyl-5-nitrophenyl)acetic acid
• 4-Fluoro-2-methyl-5-nitrophenylacetic acid
• 2-(4-Fluoro-2-methyl-5-nitrophenyl)acetic acid

• Inchi： 1S/C9H8FNO4/c1-5-2-7(10)8(11(14)15)3-6(5)4-9(12)13/h2-3H,4H2,1H3,(H,12,13)
• InChI Key： XLFDHRAKCFPSOV-UHFFFAOYSA-N
• SMILES： FC1C(=CC(CC(=O)O)=C(C)C=1)[N+](=O)[O-]

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 265
• XLogP3: 1.7
• Topological Polar Surface Area: 83.1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Nitrobenzenes

Additional information on 2-(4-Fluoro-2-methyl-5-nitrophenyl)acetic acid

Comprehensive Guide to 2-(4-Fluoro-2-methyl-5-nitrophenyl)acetic acid (CAS No. 1012880-03-3): Properties, Applications, and Market Insights

2-(4-Fluoro-2-methyl-5-nitrophenyl)acetic acid (CAS No. 1012880-03-3) is a specialized fluorinated nitrophenyl acetic acid derivative with significant relevance in pharmaceutical and agrochemical research. This compound belongs to the class of arylacetic acid derivatives, characterized by the presence of both fluoro and nitro substituents on the phenyl ring, which impart unique electronic and steric properties. The molecular formula C₉H₈FNO₄ and molecular weight of 213.16 g/mol make it a valuable intermediate in organic synthesis.

The structural features of 2-(4-Fluoro-2-methyl-5-nitrophenyl)acetic acid contribute to its diverse reactivity profile. The acetic acid moiety allows for easy derivatization into esters, amides, or other functional groups, while the fluoro and nitro groups enable participation in various nucleophilic aromatic substitution reactions. Recent studies highlight its potential as a building block for non-steroidal anti-inflammatory drug (NSAID) analogs, particularly in the development of next-generation COX-2 inhibitors with improved selectivity profiles.

In pharmaceutical applications, researchers are exploring 1012880-03-3 as a precursor for fluorinated drug candidates, capitalizing on the growing trend of fluorine incorporation in medicinal chemistry. Approximately 30% of newly approved drugs contain fluorine atoms, making this compound particularly relevant in current drug discovery programs. Its structural motif appears promising for developing targeted kinase inhibitors and GPCR modulators, addressing the pharmaceutical industry's need for more selective therapeutic agents.

The agrochemical sector has shown increasing interest in 2-(4-Fluoro-2-methyl-5-nitrophenyl)acetic acid derivatives for developing novel plant growth regulators and herbicide safeners. The electron-withdrawing effects of both the fluoro and nitro groups create a polarized molecular structure that can interact with biological targets in plants, offering potential solutions for sustainable crop protection strategies. This aligns with current agricultural trends emphasizing precision farming and reduced environmental impact.

From a synthetic chemistry perspective, CAS 1012880-03-3 serves as an excellent substrate for studying regioselective aromatic substitutions and directed ortho-metalation reactions. The presence of multiple substituents with different electronic effects creates interesting reactivity patterns that are valuable for teaching advanced organic chemistry concepts. Academic laboratories frequently employ this compound to demonstrate modern synthetic methodologies and catalytic transformations.

The global market for fluorinated fine chemicals like 2-(4-Fluoro-2-methyl-5-nitrophenyl)acetic acid has shown consistent growth, with an estimated CAGR of 5.8% from 2023-2030 according to recent industry reports. This growth is driven by expanding applications in life sciences and material chemistry. Manufacturers are focusing on developing more efficient synthetic routes to improve the accessibility of this compound, particularly for research institutions and small-scale pharmaceutical developers.

Quality control of 1012880-03-3 typically involves HPLC analysis with UV detection, with purity specifications generally exceeding 97% for research-grade material. The compound exhibits characteristic absorption maxima around 265 nm and 320 nm due to the nitrophenyl chromophore, allowing for convenient analytical monitoring. Proper storage conditions recommend protection from light at 2-8°C under inert atmosphere to maintain stability.

Environmental and safety considerations for 2-(4-Fluoro-2-methyl-5-nitrophenyl)acetic acid follow standard laboratory chemical protocols. While not classified as highly hazardous, appropriate personal protective equipment including gloves and eye protection is recommended during handling. The compound's environmental fate and green chemistry aspects are becoming increasingly important research topics, particularly regarding the biodegradation of fluorinated aromatic compounds.

Recent patent literature reveals growing intellectual property activity surrounding derivatives of CAS 1012880-03-3, particularly in areas of metabolic disease therapeutics and anti-fibrotic agents. This reflects broader industry trends toward addressing chronic health conditions through targeted small molecule interventions. The compound's versatility as a synthetic intermediate continues to attract attention from both academic and industrial research groups worldwide.

For researchers sourcing 2-(4-Fluoro-2-methyl-5-nitrophenyl)acetic acid, key considerations include supplier reliability, batch-to-batch consistency, and available analytical documentation. The compound is typically supplied as an off-white to pale yellow crystalline powder, with solubility characteristics favoring polar organic solvents such as DMSO, methanol, and ethyl acetate. These properties make it compatible with most modern high-throughput screening platforms and automated synthesis systems.

Future research directions for 1012880-03-3 derivatives may explore their potential in metal-organic frameworks (MOFs) for catalytic applications or as components of advanced materials with unique optoelectronic properties. The simultaneous presence of electron-withdrawing and donating groups creates interesting possibilities for molecular engineering in materials science applications, particularly in developing organic semiconductors or photosensitizers.

In analytical method development, 2-(4-Fluoro-2-methyl-5-nitrophenyl)acetic acid serves as a useful reference standard for HPLC method validation and mass spectrometry calibration, especially in negative ion mode due to its carboxylic acid functionality. This application benefits from the compound's well-defined fragmentation pattern and good ionization efficiency, making it valuable for analytical chemistry laboratories establishing new protocols.

The synthesis of CAS 1012880-03-3 typically involves multi-step procedures starting from commercially available fluorotoluene derivatives, with key steps including nitration, side-chain oxidation, and selective functional group transformations. Recent process optimization efforts have focused on improving atom economy and reducing hazardous byproducts, aligning with green chemistry principles and sustainable manufacturing initiatives in the fine chemicals industry.

As regulatory landscapes evolve, particularly concerning fluorinated organic compounds, the environmental profile of 2-(4-Fluoro-2-methyl-5-nitrophenyl)acetic acid and its derivatives continues to be an active area of investigation. Researchers are developing improved biodegradation pathways and environmental fate models to better understand the compound's ecological impact, addressing growing concerns about persistent organic pollutants in the environment.

The compound's unique structural features continue to inspire innovation across multiple disciplines. Whether as a building block for drug discovery, a model compound for physical organic chemistry studies, or a specialty intermediate for advanced material synthesis, 2-(4-Fluoro-2-methyl-5-nitrophenyl)acetic acid (CAS No. 1012880-03-3) remains an important tool in modern chemical research and development.